Cas no 221876-99-9 (tert-Butyl (2-bromo-5-iodophenyl)carbamate)

• Product Name: tert-Butyl (2-bromo-5-iodophenyl)carbamate
• CAS No: 221876-99-9
• MF: C₁₁H₁₃BrINO₂
• MW: 398.034894704819
• MDL: MFCD23704427
• CID: 4642037
• Update Time: 2023-11-22

tert-Butyl (2-bromo-5-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-bromo-5-iodophenyl)carbamate
• Carbamic acid, (2-bromo-5-iodophenyl)-, 1,1-dimethylethyl ester (9CI)
• (2-Bromo-5-iodo-phenyl)-carbamic acid tert-butyl ester
• tert-Butyl (2-bromo-5-iodophenyl)carbamate

• MDL： MFCD23704427
• Inchi： 1S/C11H13BrINO2/c1-11(2,3)16-10(15)14-9-6-7(13)4-5-8(9)12/h4-6H,1-3H3,(H,14,15)
• InChI Key： DBZHDXZXXGPACS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(I)=CC=C1Br

Computed Properties

• Exact Mass: 396.917
• Monoisotopic Mass: 396.917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters